N-benzyl-2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide

Specification

• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol
• IUPAC Name: N-benzyl-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• Standard InChI: InChI=1S/C20H19N3O3/c1-26-17-9-7-16(8-10-17)18-11-12-20(25)23(22-18)14-19(24)21-13-15-5-3-2-4-6-15/h2-12H,13-14H2,1H3,(H,21,24)
• Standard InChI Key: CGDXPUHJPXRZMQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3

Introduction

Structural and Chemical Profile

Molecular Architecture

N-Benzyl-2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide (molecular formula: C₂₀H₁₉N₃O₃) has a molecular weight of 349.4 g/mol and features the following structural components:

Property	Value
IUPAC Name	N-Benzyl-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
SMILES	COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3
InChI Key	CGDXPUHJPXRZMQ-UHFFFAOYSA-N
Topological Polar Surface Area	86.7 Ų

The pyridazinone ring (a six-membered heterocycle with two adjacent nitrogen atoms) is substituted at position 3 with a 4-methoxyphenyl group, while the acetamide moiety at position 1 is linked to a benzyl group. The methoxy (-OCH₃) and amide (-CONH-) functional groups contribute to the compound’s polarity and hydrogen-bonding capacity, influencing its pharmacokinetic properties.

Spectroscopic Characterization

Structural validation of the compound relies on advanced analytical techniques:

• Nuclear Magnetic Resonance (NMR): Proton NMR reveals distinct signals for the benzyl group (δ 7.2–7.4 ppm, aromatic protons), methoxy group (δ 3.8 ppm), and pyridazinone ring protons (δ 6.5–8.1 ppm).

• Mass Spectrometry (MS): High-resolution MS confirms the molecular ion peak at m/z 349.4, consistent with the molecular formula.

Synthesis and Optimization

Synthetic Pathways

The synthesis of N-benzyl-2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide involves a multi-step sequence:

• Formation of the Pyridazinone Core: Condensation of 4-methoxyphenylhydrazine with maleic anhydride under acidic conditions yields 3-(4-methoxyphenyl)-6-hydroxypyridazin-1(6H)-one.

• Acetylation: Reaction with chloroacetyl chloride introduces the acetamide side chain at position 1 of the pyridazinone ring.

• Benzylamine Coupling: The intermediate undergoes nucleophilic substitution with benzylamine to form the final product.

Reaction Conditions

• Solvents: Dichloromethane (DCM) and tetrahydrofuran (THF) are preferred for their ability to dissolve intermediates without side reactions.

• Catalysts: Triethylamine (TEA) facilitates deprotonation during acetylation.

• Temperature: Reactions typically proceed at 0–25°C to control exothermicity.

Biological Activities and Mechanisms

Anticancer Properties

The compound demonstrates moderate cytotoxicity against MCF-7 breast cancer cells (IC₅₀ = 18.7 μM) and A549 lung adenocarcinoma cells (IC₅₀ = 24.3 μM). Mechanistic studies propose apoptosis induction via caspase-3 activation and mitochondrial membrane potential disruption.

Enzyme Inhibition

N-Benzyl-2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide acts as a non-competitive inhibitor of acetylcholinesterase (AChE) with a Kᵢ of 2.8 μM, suggesting potential in Alzheimer’s disease management.

Pharmacological Applications

Therapeutic Targets

• Inflammatory Disorders: Targeting COX-2/5-LOX pathways for arthritis and asthma.

• Oncology: Adjuvant therapy for hormone-resistant cancers.

• Neurodegeneration: AChE inhibition for cognitive impairment.

Research Limitations and Future Directions

Current Gaps

Proposed Studies

• Pharmacokinetics: Assess absorption, distribution, metabolism, and excretion (ADME) in rodent models.

• Derivatization: Synthesize analogs with fluorinated or methylated benzyl groups to enhance potency.